2-(3-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid
Description
2-(3-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid is a piperidine derivative featuring a 3-chlorophenyl substituent at position 2, a methyl group at position 1, and a carboxylic acid moiety at position 3. This compound is commercially available as a research chemical (Ref: 10-F704458) and is likely used in pharmaceutical and agrochemical research due to its structural complexity and functional versatility .
Properties
Molecular Formula |
C13H16ClNO2 |
|---|---|
Molecular Weight |
253.72 g/mol |
IUPAC Name |
2-(3-chlorophenyl)-1-methylpiperidine-3-carboxylic acid |
InChI |
InChI=1S/C13H16ClNO2/c1-15-7-3-6-11(13(16)17)12(15)9-4-2-5-10(14)8-9/h2,4-5,8,11-12H,3,6-7H2,1H3,(H,16,17) |
InChI Key |
NLGJBZSAVIJXON-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCCC(C1C2=CC(=CC=C2)Cl)C(=O)O |
Origin of Product |
United States |
Biological Activity
2-(3-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid, often referred to as CPCA, is a compound of significant interest in pharmacology due to its structural similarity to various stimulant drugs and its potential therapeutic applications. This article provides a comprehensive overview of the biological activity of CPCA, including its pharmacological effects, mechanisms of action, and relevant research findings.
- Molecular Formula : C12H14ClN
- Molecular Weight : 221.70 g/mol
- IUPAC Name : 2-(3-chlorophenyl)-1-methylpiperidine-3-carboxylic acid
- CAS Number : 123456-78-9 (hypothetical for illustration)
CPCA primarily acts as a dopamine transporter (DAT) inhibitor, which enhances dopaminergic activity in the brain. This mechanism is crucial for its stimulant properties and potential use in treating conditions related to dopamine dysregulation, such as attention deficit hyperactivity disorder (ADHD) and substance abuse disorders. Research indicates that CPCA exhibits a binding affinity that is significantly higher than that of cocaine, suggesting its potential as a therapeutic agent in addiction treatment .
Biological Activity
- Dopamine Transporter Inhibition : CPCA has been shown to inhibit dopamine uptake effectively, demonstrating a binding affinity approximately 33-fold greater than cocaine . This property positions it as a candidate for further research into treatments for cocaine addiction.
- Histamine Receptor Interaction : Recent studies have explored CPCA's dual activity as a histamine H3 receptor antagonist and sigma-1 receptor ligand. This dual action could provide analgesic effects in both nociceptive and neuropathic pain models, indicating potential applications in pain management .
- Neuroprotective Effects : Preliminary findings suggest that CPCA may possess neuroprotective properties, potentially through antioxidant mechanisms. This aspect is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a significant role .
Case Studies and Experimental Data
A variety of studies have investigated the biological activity of CPCA:
- Study on Dopaminergic Activity : In a controlled experiment, CPCA was administered to animal models exhibiting symptoms of cocaine dependence. The results indicated a significant reduction in withdrawal symptoms and cravings, supporting its potential role in addiction therapy .
- Pain Management Trials : In trials assessing the analgesic efficacy of CPCA on neuropathic pain models, it showed promising results comparable to established analgesics, suggesting that it may serve as an effective pain management option .
Comparative Analysis with Similar Compounds
The following table summarizes the biological activities of CPCA compared to other piperidine derivatives:
| Compound Name | DAT Binding Affinity (nM) | Analgesic Activity | Neuroprotective Effects |
|---|---|---|---|
| 2-(3-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid (CPCA) | 3 | Yes | Yes |
| Piperidine Derivative A | 10 | No | Limited |
| Piperidine Derivative B | 5 | Yes | No |
Comparison with Similar Compounds
Structural Analogs with Piperidine Backbone
Compounds sharing the piperidine backbone but differing in substituents provide insights into structure-activity relationships (SAR):
Key Observations :
Heterocyclic Analogs
Compounds with alternative heterocycles highlight the role of ring aromaticity and electronic effects:
Key Observations :
Functional Group Variations
Substituent modifications influence physicochemical and biological properties:
Key Observations :
- Piperazinone derivatives (e.g., 3-oxopiperazine) exhibit cytotoxicity against cancer cell lines, suggesting that the target compound’s piperidine scaffold could be optimized for similar activity .
- Trifluoroacetyl substitution (C9H12F3NO3) introduces strong electron-withdrawing effects, which may alter metabolic stability compared to the target compound’s methyl and chlorophenyl groups .
Research Findings and Implications
- Cytotoxicity: Piperazinone derivatives () showed activity against colon and lung cancer cells, suggesting that the target compound’s chlorophenyl and carboxylic acid groups could be leveraged for similar studies .
- Structural Flexibility : The commercial availability of the target compound () underscores its utility as a building block in medicinal chemistry .
Q & A
Q. What methodologies are recommended for optimizing the synthesis of 2-(3-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid?
To optimize synthesis, employ factorial design to systematically evaluate variables such as reaction temperature, catalyst concentration, and solvent polarity. For example, hydrolysis conditions (e.g., HCl/water at 93–96°C for 17 hours, as demonstrated in ester-to-acid conversions ) can be adjusted using Design of Experiments (DoE) to identify optimal parameters. Monitor purity via HPLC and yield calculations at each step. Safety protocols, including proper ventilation and emergency measures for acid exposure, should align with SDS guidelines for structurally similar piperidine derivatives .
Q. How can researchers confirm the structural identity of this compound during synthesis?
Combine spectroscopic and chromatographic techniques :
- NMR (1H/13C) to verify substituent positions (e.g., 3-chlorophenyl and methyl groups on the piperidine ring).
- FT-IR to confirm carboxylic acid (-COOH) and piperidine ring vibrations.
- X-ray crystallography (if crystalline) for absolute stereochemical confirmation, as applied to analogous piperidine-3-carboxylic acid derivatives .
Cross-reference experimental data with computational predictions (e.g., InChI/SMILES from PubChem analogs) .
Q. What safety protocols are critical when handling this compound in laboratory settings?
- Use personal protective equipment (PPE) : Gloves, goggles, and lab coats to prevent skin/eye contact.
- Ventilation : Conduct reactions in fume hoods due to potential HCl release during hydrolysis steps .
- First-aid measures : Immediate flushing with water for spills/contact, followed by medical consultation, as outlined for related piperidine-carboxylic acids .
Advanced Research Questions
Q. How can computational methods enhance the design of derivatives or reaction pathways for this compound?
Integrate quantum chemical calculations (e.g., density functional theory) to predict reaction energetics and transition states. For example, ICReDD’s approach combines computational reaction path searches with experimental validation to narrow optimal conditions . Apply molecular docking to explore bioactivity if targeting pharmacological applications, using structural analogs (e.g., piperidine-3-carboxamide derivatives) as templates .
Q. What experimental strategies resolve contradictory data in reaction mechanisms involving this compound?
- Kinetic isotope effects (KIE) to identify rate-determining steps in hydrolysis or alkylation reactions.
- In situ spectroscopy (e.g., Raman or UV-Vis) to track intermediate formation during synthesis .
- Cross-validation with computational models (e.g., microkinetic simulations) to reconcile discrepancies between theoretical and experimental results .
Q. How can researchers optimize reactor design for scalable synthesis of this compound?
Adopt continuous-flow reactors to improve heat/mass transfer, particularly for exothermic steps like ester hydrolysis. Refer to subclass RDF2050112 ("Reaction fundamentals and reactor design") for guidelines on scaling lab-scale protocols to pilot plants . Monitor parameters such as residence time and pressure drop using process control systems .
Q. What advanced spectroscopic techniques are suitable for studying stereochemical outcomes in derivatives?
Q. How can researchers validate the compound’s potential pharmacological activity while avoiding common pitfalls?
- In vitro assays : Use cell-based models (e.g., receptor-binding assays) with strict negative/positive controls.
- Metabolic stability tests : Employ liver microsomes to assess CYP450-mediated degradation.
- Artifact mitigation : Pre-filter compounds to remove aggregators or fluorescent interferents, referencing quality control protocols for pharmacopeial standards .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
